1-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid ethyl ester

• CAS No.: 886536-50-1
• Molecular Formula: C10H16N2O2
• Molecular Weight: 196.25 g/mol
• IUPAC Name: ethyl 1-(2-methylpropyl)pyrazole-4-carboxylate
• InChI: InChI=1S/C10H16N2O2/c1-4-14-10(13)9-5-11-12(7-9)6-8(2)3/h5,7-8H,4,6H2,1-3H3
• InChI Key: CXIRZOGKJIPJHC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=C1)CC(C)C

Description

1-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C10H16N2O2 and its molecular weight is 196.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1H-Pyrazole-4-carboxylic acid ethyl ester (5.0 g) was dissolved in DMF (50 mL), 60% sodium hydride (1.57 g) was added, and the mixture was stirred at 0° C. for 30 min. Then, isobutyl iodide (4.7 mL) was added, and the mixture was stirred for 14 hr. Water was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The organic layer was washed with water, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel chromatography (elution solvent; hexane:ethyl acetate=8:2) to give 1-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid ethyl ester (6.0 g) as an oil. The obtained compound was subjected to reactions in the same manner as in Reference Examples 17 to 18 to give the title compound.